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Compound of Interest

Compound Name: Isobutyryl bromide

Cat. No.: B1582170 Get Quote

Essential Safety and Handling Guide for
Isobutyryl Bromide
This guide provides critical safety and logistical information for the handling and disposal of

Isobutyryl bromide, tailored for researchers, scientists, and drug development professionals.

Following these procedures is essential for ensuring laboratory safety and minimizing risks

associated with this chemical.

Hazard Summary and Protective Equipment
Isobutyryl bromide is a flammable and corrosive liquid that can cause severe skin burns and

eye damage.[1] It is crucial to handle this substance with appropriate personal protective

equipment (PPE) in a well-ventilated area.
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Hazard Classification Description
Personal Protective
Equipment (PPE)

Flammable Liquid

Flammable liquid and vapor

(Category 3).[1] Keep away

from heat, sparks, open

flames, and hot surfaces.[1][2]

Use non-sparking tools and

explosion-proof equipment.[1]

[3]

Fire/flame resistant and

impervious clothing.[1]

Corrosive to Metals

May be corrosive to metals

(Category 1).[1] Store in a

corrosion-resistant container.

[1]

Not applicable

Skin Corrosion

Causes severe skin burns

(Sub-category 1B).[1] Avoid

contact with skin.[1]

Handle with chemical

impermeable gloves (inspected

prior to use).[1] Wear

appropriate protective clothing

to prevent skin exposure.[3][4]

Eye Damage

Causes serious eye damage

(Category 1).[1] Avoid contact

with eyes.[1]

Wear tightly fitting safety

goggles with side-shields or a

face shield.[1][2][5]

Respiratory Irritation

May cause respiratory

irritation.[2] Avoid inhalation of

vapor or mist.[2][5]

Use in a well-ventilated area or

under a chemical fume hood.

[1][4] If exposure limits are

exceeded, use a full-face

respirator with appropriate

cartridges (NIOSH/MSHA or

EN 149 approved).[1][4]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:
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Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[3][4]

Work in a well-ventilated area, preferably within a chemical fume hood.[1][4]

Ground and bond containers and receiving equipment to prevent static discharge.[1]

Remove all sources of ignition from the handling area.[1][2]

2. Donning Personal Protective Equipment (PPE):

Inspect all PPE for integrity before use.

Wear fire/flame resistant and impervious clothing.[1]

Wear chemical-resistant gloves that comply with EU Directive 89/686/EEC and the standard

EN 374.[1]

Wear tightly fitting safety goggles and a face shield for comprehensive eye and face

protection.[1][2][5]

If necessary, use a NIOSH or CEN approved respirator.[2][5]

3. Handling and Use:

Use only non-sparking tools.[1][3]

Avoid contact with skin, eyes, and clothing.[1][6]

Do not breathe vapors or mist.[4]

Keep the container tightly closed when not in use.[1][2]

Store in a dry, cool, and well-ventilated place away from incompatible materials.[1][4]

4. Storage:

Store in the original, tightly closed, corrosion-resistant container.[1]
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Keep in a cool, well-ventilated area away from heat and ignition sources.[1][5]

Store locked up.[1][4]

5. Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1][4]

Surplus and non-recyclable solutions should be offered to a licensed disposal company.[5]

Contaminated packaging should be disposed of as an unused product.[2][5]

Emergency Procedures
Spill Response:

Evacuate personnel to a safe area and ensure adequate ventilation.[1][2]

Remove all sources of ignition.[1][2]

Wear full personal protective equipment, including respiratory protection.[1]

Contain the spillage using inert absorbent material (e.g., sand, earth).[4][7]

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[1]

Prevent the spill from entering drains.[1][2]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1][2][5] Do not use mouth-to-

mouth resuscitation.[1][4]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected area with

large amounts of water for at least 15 minutes.[1][2] Seek immediate medical attention.[1]
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Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[2][3] Remove contact lenses if present and easy to do.[1] Seek immediate medical

attention.[1]

Ingestion: Do NOT induce vomiting.[1][2] Rinse mouth with water.[1][2] Never give anything

by mouth to an unconscious person.[1][2] Call a doctor or poison control center immediately.

[1]
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Safe Handling Workflow for Isobutyryl Bromide

Preparation
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Caption: Logical workflow for the safe handling of Isobutyryl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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